Cas no 52869-28-0 (9,10-Anthracenedione, 1-(acetyloxy)-4-methoxy-)

• Product name: 9,10-Anthracenedione, 1-(acetyloxy)-4-methoxy-
• CAS No: 52869-28-0
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 358597
• PubChem ID: 15778411

9,10-Anthracenedione, 1-(acetyloxy)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-(acetyloxy)-4-methoxy-
• (4-methoxy-9,10-dioxoanthracen-1-yl) acetate
• DTXSID80578212
• 4-METHOXY-9,10-DIOXO-9,10-DIHYDROANTHRACEN-1-YL ACETATE
• 52869-28-0

• Inchi： InChI=1S/C17H12O5/c1-9(18)22-13-8-7-12(21-2)14-15(13)17(20)11-6-4-3-5-10(11)16(14)19/h3-8H,1-2H3
• InChI Key： JMMWROAXMUIHMT-UHFFFAOYSA-N
• SMILES： COC1=CC=C(OC(=O)C)C2C(C3=CC=CC=C3C(=O)C1=2)=O

Computed Properties

• Exact Mass: 296.06846
• Monoisotopic Mass: 296.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 69.67

Related Categories

• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones